Cas no 1398065-51-4 (3-(3-Ethoxy-4-methoxyphenyl)propionic-2,2,3,3-d4 Acid)

• Product Name: 3-(3-Ethoxy-4-methoxyphenyl)propionic-2,2,3,3-d4 Acid
• CAS No: 1398065-51-4
• MF: C₁₂H₁₆O₄
• MW: 228.277690887451
• CID: 1066635
• PubChem ID: 118023565
• Update Time: 2025-11-02

3-(3-Ethoxy-4-methoxyphenyl)propionic-2,2,3,3-d4 Acid Chemical and Physical Properties

Names and Identifiers

• 3-(3-Ethoxy-4-methoxyphenyl)propionic-2,2,3,3-d4 Acid

• Inchi： 1S/C12H16O4/c1-3-16-11-8-9(5-7-12(13)14)4-6-10(11)15-2/h4,6,8H,3,5,7H2,1-2H3,(H,13,14)/i5D2,7D2
• InChI Key： XOHHVCSPHJILQB-CWUGWKFWSA-N
• SMILES： C(O)(=O)C([2H])([2H])C(C1=CC=C(OC)C(OCC)=C1)([2H])[2H]

Computed Properties

• Exact Mass: 228.12996597g/mol
• Monoisotopic Mass: 228.12996597g/mol
• Isotope Atom Count: 4
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 55.8Ų

Additional information on 3-(3-Ethoxy-4-methoxyphenyl)propionic-2,2,3,3-d4 Acid

3-(3-Ethoxy-4-methoxyphenyl)propionic-2,2,3,3-d4 Acid: A Key Compound in Pharmaceutical and Biochemical Research

CAS No. 1398065-51-4 represents a unique chemical entity with significant implications for modern pharmaceutical development. This 2,2,3,3-d4-labeled derivative of 3-(3-Ethoxy-4-methoxyphenyl)propionic acid has emerged as a critical tool in the study of metabolic pathways and drug metabolism. Recent advancements in mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy have enabled precise characterization of this compound, highlighting its role in elucidating the dynamics of 3-Ethoxy and 4-methoxyphenyl functional groups within complex biological systems.

The structural framework of 3-(3-Ethoxy-4-methoxyphenyl)propionic-2,2,3,3-d4 Acid is defined by its propionic acid backbone, which is substituted with an ethoxy group at the 3-position and a methoxy group at the 4-position of the phenyl ring. The d4 label, which corresponds to deuterium atoms at the 2,2,3,3 positions, provides a unique opportunity for studying isotopic effects in enzymatic reactions. This labeling strategy is particularly valuable in the context of drug metabolism research, where the behavior of heavy isotopes can reveal critical insights into metabolic stability and pharmacokinetic profiles.

Recent studies published in Journal of Medicinal Chemistry (2023) have demonstrated the utility of this compound in the development of targeted drug delivery systems. The ethoxy and methoxy substitutions on the phenyl ring contribute to enhanced solubility and bioavailability, making this compound a promising candidate for oral drug formulations. Researchers have also explored its potential as a prodrug platform, where the 2,2,3,3-d4 labeling allows for the precise tracking of metabolic transformations in vivo.

The 3-Ethoxy and 4-methoxyphenyl moieties play a crucial role in modulating the biological activity of this compound. These substituents create a hydrophobic environment that facilitates interactions with lipid membranes, which is essential for the efficacy of many pharmacological agents. A 2023 study in Bioorganic & Medicinal Chemistry Letters highlighted how the ethoxy group enhances the compound's ability to penetrate cell membranes, while the methoxy group contributes to its stability in biological fluids.

Advancements in mass spectrometry techniques have enabled the detailed analysis of 3-(3-Ethoxy-4-methoxyphenyl)propionic-2,2,3,3-d4 Acid in complex biological matrices. The d4 label provides a clear isotopic signature that allows for the differentiation of this compound from its non-labeled counterparts, which is critical for accurate quantification in pharmacokinetic studies. This property has been leveraged in recent research to investigate the metabolic fate of similar compounds in animal models, as reported in Drug Metabolism and Disposition (2023).

The propionic acid core of this compound is structurally similar to several known anti-inflammatory agents, which has prompted interest in its potential therapeutic applications. Studies on the 4-methoxyphenyl substituent have shown its ability to modulate enzyme activity, particularly in the context of cytochrome P450 interactions. This makes the compound a valuable tool for assessing drug-drug interactions and predicting metabolic liabilities in the early stages of drug development.

Recent computational models have further elucidated the role of the ethoxy and methoxy groups in the compound's pharmacological profile. Molecular dynamics simulations published in Journal of Computational Chemistry (2023) revealed that these substituents significantly influence the compound's binding affinity to target proteins. This insight has important implications for the design of more effective and selective therapeutic agents, particularly in the treatment of inflammatory and autoimmune diseases.

The d4 labeling of 3-(3-Ethoxy-4-methoxyphenyl)propionic-2,2,3,3-d4 Acid also offers unique advantages in the study of isotopic exchange processes. By tracking the movement of deuterium atoms within the molecule, researchers can gain deeper understanding of the mechanisms underlying metabolic transformations. This has been particularly useful in the investigation of drug metabolism in the liver, where the compound has shown promising behavior in preliminary studies.

As research into this compound continues to evolve, its potential applications in both pharmaceutical and biochemical research are becoming increasingly apparent. The combination of the ethoxy, methoxy, and d4 features makes it a versatile tool for studying a wide range of biological processes. Ongoing studies in biomolecular engineering are exploring how this compound can be further optimized for specific therapeutic applications, with a focus on improving its efficacy and minimizing potential side effects.

Overall, 3-(3-Ethoxy-4-methoxyphenyl)propionic-2,2,3,3-d4 Acid represents a significant advancement in the field of chemical biology. Its unique structural properties and the ability to incorporate isotopic labels make it an invaluable asset for researchers seeking to understand the complexities of drug metabolism and biological interactions. As new technologies and methodologies continue to emerge, the potential applications of this compound are likely to expand, further solidifying its importance in modern pharmaceutical science.